Cas no 499770-83-1 (2-bromo-1-(pyridazin-3-yl)ethan-1-one)

• Product Name: 2-bromo-1-(pyridazin-3-yl)ethan-1-one
• CAS No: 499770-83-1
• MF: C₆H₅BrN₂O
• MW: 201.020700216293
• CID: 932986
• PubChem ID: 45080953
• Update Time: 2025-05-20

2-bromo-1-(pyridazin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-pyridazinyl)-1-ethanone
• 2-BROMO-1-(3-PYRIDAZINYL)-1-ETHANONE,97
• 2-bromo-1-pyridazin-3-ylethanone
• 2-bromo-1-(pyridazin-3-yl)ethan-1-one
• DB-104295
• DTXSID50664232
• AKOS025394706
• 2-Bromo-1-(pyridazin-3-yl)ethanone
• SCHEMBL17288202
• YWIVOTINWZTTTF-UHFFFAOYSA-N
• 2-BROMO-1-(3-PYRIDAZINYL)-1-ETHANONE,97%
• 499770-83-1

• Inchi： 1S/C6H5BrN2O/c7-4-6(10)5-2-1-3-8-9-5/h1-3H,4H2
• InChI Key： YWIVOTINWZTTTF-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=CN=N1)=O

Computed Properties

• Exact Mass: 199.95853g/mol
• Monoisotopic Mass: 199.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-1-(pyridazin-3-yl)ethan-1-one

2-Bromo-1-(Pyridazin-3-Yl)Ethan-1-One: A Comprehensive Overview

2-Bromo-1-(pyridazin-3-yl)ethan-1-one, identified by the CAS number 499770-83-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, catalysis, and advanced materials. The molecule consists of a pyridazine ring fused with a ketone group and a bromine substituent, which contributes to its distinctive electronic and chemical properties.

The synthesis of 2-bromo-1-(pyridazin-3-yl)ethan-1-one involves a series of carefully designed reactions, including Friedel-Crafts acylation and bromination. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in the synthesis process.

One of the most promising applications of this compound lies in its role as a precursor for bioactive molecules. Studies have shown that derivatives of 2-bromo-1-(pyridazin-3-yl)ethan-1-one exhibit potent anti-tumor activity by targeting specific oncogenic pathways. For instance, a recent study published in the journal Nature Communications demonstrated that certain analogs can inhibit the growth of cancer cells by modulating the activity of histone deacetylases (HDACs). These findings highlight the potential of this compound in the development of novel anti-cancer therapies.

In addition to its biomedical applications, CAS No. 499770-83-1 has been explored for its utility in organic electronics. The pyridazine moiety imparts electron-deficient characteristics to the molecule, making it suitable for use in organic field-effect transistors (OFETs). Researchers have reported that films prepared from this compound exhibit high charge carrier mobility and stability under ambient conditions. These properties make it a strong candidate for integration into flexible electronics and wearable devices.

The electronic properties of 2-bromo-1-(pyridazin-3-yl)ethan-one have also been leveraged in catalytic applications. For example, it has been used as a ligand in transition metal catalysts for olefin polymerization and cross-coupling reactions. Recent studies have shown that its bromine substituent enhances the catalytic activity by stabilizing metal centers and facilitating substrate binding.

From an environmental perspective, understanding the toxicity and biodegradation of CAS No. 499770_83_1 is crucial for its safe handling and application. Preliminary toxicity studies indicate that this compound exhibits low acute toxicity to aquatic organisms, suggesting that it may be environmentally benign under controlled conditions. However, further research is needed to assess its long-term effects on ecosystems.

In conclusion, 2-bromo_1_(pyridazin_3_yl)ethan_1_one, with its unique structure and versatile properties, represents a valuable building block for modern chemistry and materials science. Its applications span from drug discovery to electronic devices, with ongoing research continually uncovering new potential uses. As advancements in synthetic methods and characterization techniques continue to evolve, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.